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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533 Get Quote

This guide provides critical safety and logistical information for the proper disposal of

Potassium Thiocyanate-¹³C,¹⁵N, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Hazard Profile and Safety Precautions
Potassium Thiocyanate-¹³C,¹⁵N is a stable isotope-labeled chemical that presents the same

chemical hazards as its unlabeled counterpart. It is harmful if swallowed, inhaled, or in contact

with skin, and is also harmful to aquatic life with long-lasting effects[1][2][3]. A significant and

acute hazard is the liberation of highly toxic hydrogen cyanide gas upon contact with acids[2][3]

[4]. Therefore, it is imperative to prevent this substance from coming into contact with acidic

materials.

Emergency Overview:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][3][5].

Skin and Eye Irritation: Causes skin irritation and serious eye irritation[5].

Respiratory Irritation: May cause respiratory irritation[5].

Environmental Hazards: Harmful to aquatic life with long-lasting effects[1][3][4].
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Reactivity: Contact with acids liberates very toxic gas[2][3][4]. Under no circumstances

should this chemical be mixed with chlorine-containing compounds like bleach, as this can

result in a violent reaction generating toxic gases[6].

Quantitative Hazard Data
The following table summarizes key quantitative data related to the hazards of Potassium

Thiocyanate. Note that these values are for the unlabeled compound and should be treated as

representative for the ¹³C,¹⁵N labeled version.

Hazard Data Point Value Reference

Oral LD50 (Rat) 854 mg/kg [2]

Oral LD50 (Mouse) 594 mg/kg [2]

Human Oral TDLo 428 mg/kg [2]

Human Oral LDLo 80 mg/kg [2]

Step-by-Step Disposal Protocol
The proper disposal of Potassium Thiocyanate-¹³C,¹⁵N must be handled as hazardous

chemical waste. As ¹³C and ¹⁵N are stable, non-radioactive isotopes, the waste is not typically

considered radioactive. However, always consult your institution's specific guidelines for

isotopically labeled compounds[7][8].

Personal Protective Equipment (PPE)
Before handling Potassium Thiocyanate-¹³C,¹⁵N for disposal, ensure you are wearing the

appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory[9].

Eye Protection: Safety glasses with side shields or chemical goggles[3][9].

Lab Coat: A standard lab coat should be worn to protect from skin contact[9].
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Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved

respirator[2].

Waste Collection and Containment
Designated Waste Container: Use a dedicated, properly labeled hazardous waste

container[6][10]. The container must be compatible with the chemical and in good

condition[10].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Potassium Thiocyanate-¹³C,¹⁵N," and the approximate concentration and

quantity[10].

Segregation:

Acids: Keep the waste container for Potassium Thiocyanate-¹³C,¹⁵N segregated from all

acidic waste streams to prevent the release of hydrogen cyanide gas[2][3][4].

Oxidizers: Do not mix with strong oxidizing agents or bleach[2][6].

General Waste: Do not dispose of this chemical in general laboratory trash or down the

drain[4][9].

Container Management: Keep the waste container tightly sealed when not in use and store it

in a well-ventilated area, such as a satellite accumulation area within the laboratory[6][10].

Spill Management
In the event of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the

immediate vicinity[11].

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood[6].

Containment: For solid spills, carefully collect the powdered material to avoid dust

formation[11]. For liquid spills, absorb the material with vermiculite, dry sand, or another non-

combustible absorbent material[11].
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Collection: Place the absorbed material and any contaminated cleaning supplies into a

labeled hazardous waste container[11].

Decontamination: Clean the spill area thoroughly with soap and water[1].

Final Disposal
Institutional Procedures: Arrange for the collection of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor[2][11][12].

Documentation: Complete all required waste disposal forms as per your institution's

protocols.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Potassium Thiocyanate-¹³C,¹⁵N.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0119.pdf
https://www.xixisys.com/substances/143673-61-4
https://westliberty.edu/health-and-safety/files/2012/08/Potassium-Thiocyanate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0119.pdf
https://isotope.com/product/attachment/CLM-222-1/SDS%20-%20CLM-222.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Generation of
Potassium Thiocyanate-¹³C,¹⁵N Waste

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is it a Spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Contain Spill
3. Collect in Hazardous Waste Container

Yes

Collect Waste in a Designated,
Labeled Hazardous Waste Container

No

Is Waste Segregated from
Incompatible Materials (Acids, Oxidizers)?

Segregate Waste Container
Immediately

No

Store Sealed Container in a
Well-Ventilated Satellite Accumulation Area

Yes

Contact Institutional EHS for Pickup
and Final Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b046533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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